Cas no 2370-18-5 (Galvinoxyl Free Radical)

Galvinoxyl Free Radical is a stable phenoxyl radical widely utilized as a reference standard in free radical research and antioxidant studies. Its persistent nature and well-defined electron paramagnetic resonance (EPR) signal make it a valuable tool for calibrating spectroscopic instruments and evaluating radical scavenging activity. The compound exhibits high stability under ambient conditions, facilitating reproducible experimental results. Galvinoxyl is particularly useful in kinetic studies of radical reactions, serving as a model for investigating reaction mechanisms and antioxidant efficacy. Its synthetic accessibility and consistent performance underscore its importance in both academic and industrial research settings, particularly in materials science and biochemistry.
Galvinoxyl Free Radical structure
Galvinoxyl Free Radical structure
Product Name:Galvinoxyl Free Radical
CAS No:2370-18-5
MF:C29H41O2
MW:421.634649038315
MDL:MFCD00001616
CID:262672
PubChem ID:87570247
Update Time:2025-05-26

Galvinoxyl Free Radical Chemical and Physical Properties

Names and Identifiers

    • Phenoxy,4-[[3,5-bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexadien-1-ylidene]methyl]-2,6-bis(1,1-dimethylethyl)-
    • GALVINOXYL
    • GALVINOXYL FREE RADICAL
    • Phenoxy,4-[[3,5-bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexadien-1-ylidene]methyl]-2,6-bis(1,1-d...
    • 2,6-bis(1,1-dimethylethyl)-4-{[3,5-bis(1,1-dimethylethyl)-4-oxocyclohexa-2,5-dien-1-ylidene]methyl}phenoxy
    • coppinger
    • 1-ylidene)-
    • 2,6-di-tert-butyl-alpha-(3,5-di-tert-butyl-4-oxo-2,5-cyclohexadien-p-tolylox
    • coppinger’sradical
    • Coppinger'S radical
    • galvanoxyl
    • Galvinoxyl galvinoxylradical
    • galvinoxyradical
    • Galvinoxyl Free Radical
    • MDL: MFCD00001616
    • Inchi: 1S/C29H41O2/c1-26(2,3)20-14-18(15-21(24(20)30)27(4,5)6)13-19-16-22(28(7,8)9)25(31)23(17-19)29(10,11)12/h13-17H,1-12H3
    • InChI Key: GNZDAXRYGVFYPU-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1=C/C(/C=C(C(C)(C)C)C1=O)=C/C1=CC(=C([O])C(C(C)(C)C)=C1)C(C)(C)C |^1:20|

Computed Properties

  • Exact Mass: 421.31100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Dark blue crystalline powder
  • Density: 1.0321 (rough estimate)
  • Melting Point: 158-159 °C (lit.)
  • Boiling Point: 478.49°C (rough estimate)
  • Flash Point: 216.9±19.7 °C
  • Refractive Index: 1.5045 (estimate)
  • Solubility: 可溶于氯仿(少许)、己烷(少许)
  • PSA: 17.07000
  • LogP: 8.33650
  • Merck: 4357
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Galvinoxyl Free Radical Customs Data

  • HS CODE:29143990

Galvinoxyl Free Radical Pricemore >>

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Galvinoxyl Free Radical Related Literature

Additional information on Galvinoxyl Free Radical

Galvinoxyl Free Radical (CAS No. 2370-18-5): A Versatile Tool in Chemical and Biological Research

Galvinoxyl Free Radical (CAS No. 2370-18-5) is a well-known organic compound that has gained significant attention in the fields of chemistry and biology due to its unique properties and wide range of applications. This compound, also known as 2,6-Di-tert-butyl-alpha-(4′-hydroxyphenyl)-benzyl alcohol, is a stable free radical that has been extensively studied for its role in various chemical and biological processes.

One of the key features of Galvinoxyl Free Radical is its stability, which makes it an ideal candidate for use in a variety of experimental setups. Unlike many other free radicals, which are highly reactive and short-lived, Galvinoxyl Free Radical remains stable under a wide range of conditions, including exposure to air and light. This stability is attributed to the presence of bulky tert-butyl groups, which provide steric protection to the radical center.

In recent years, the use of Galvinoxyl Free Radical has expanded beyond traditional chemical studies into more complex biological systems. Researchers have explored its potential as a probe for studying oxidative stress and radical scavenging mechanisms in living cells. For instance, a study published in the Journal of Biological Chemistry demonstrated that Galvinoxyl Free Radical can be used to monitor the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This application has significant implications for understanding the role of oxidative stress in various diseases, including neurodegenerative disorders and cancer.

The ability of Galvinoxyl Free Radical to act as a stable reference point in radical scavenging assays has also made it a valuable tool in drug discovery and development. In these assays, Galvinoxyl Free Radical is used to evaluate the efficacy of potential antioxidants by measuring their ability to reduce the radical concentration. This method provides a quantitative and reliable way to assess the antioxidant properties of new compounds, which is crucial for developing effective treatments for oxidative stress-related conditions.

Beyond its use in biological research, Galvinoxyl Free Radical has found applications in materials science and polymer chemistry. Its stable radical nature makes it suitable for use as an initiator or mediator in controlled radical polymerization reactions. These reactions are essential for producing polymers with well-defined architectures and properties, which are used in a variety of industries, including electronics, pharmaceuticals, and coatings.

In the context of environmental science, Galvinoxyl Free Radical has been utilized to study the degradation mechanisms of pollutants and other environmental contaminants. By monitoring the reaction kinetics involving Galvinoxyl Free Radical, researchers can gain insights into the pathways by which these pollutants are broken down in natural environments. This information is vital for developing strategies to mitigate environmental pollution and protect ecosystems.

The versatility of Galvinoxyl Free Radical is further highlighted by its use in educational settings. As a stable and safe compound, it serves as an excellent teaching tool for introducing students to the concepts of free radicals and their behavior. Many undergraduate chemistry courses include experiments involving Galvinoxyl Free Radical, allowing students to gain hands-on experience with radical chemistry and spectroscopic techniques.

In conclusion, Galvinoxyl Free Radical (CAS No. 2370-18-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its stability, reactivity, and ease of use make it an indispensable tool for researchers working in chemistry, biology, materials science, environmental science, and education. As research continues to uncover new applications and properties of this compound, its importance in scientific research is likely to grow even further.

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